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Compound of Interest

Compound Name: GSK2643943A

Cat. No.: B2562668 Get Quote

Technical Support Center: GSK2643943A
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of

GSK2643943A, a potent deubiquitylating enzyme (DUB) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid GSK2643943A?

For long-term storage, solid GSK2643943A should be stored at -20°C. Under these conditions,

the compound is stable for up to three years.[1] During shipping, it is transported with an ice

pack and has shown stability for at least two years under such conditions.[2]

Q2: How should I store stock solutions of GSK2643943A?

Stock solutions of GSK2643943A, typically prepared in DMSO, should be aliquoted to avoid

repeated freeze-thaw cycles. For long-term storage, these aliquots are stable for up to one

year when stored at -80°C. For shorter periods, they can be kept at -20°C for up to one month.

[1]

Q3: Can I store diluted working solutions for in vivo experiments?

It is highly recommended to prepare working solutions for in vivo experiments freshly on the

day of use for optimal results.[3] If short-term storage is necessary, it should be as brief as
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possible, and the solution should be protected from light and kept at a low temperature to

minimize degradation.

Q4: What are the signs of GSK2643943A degradation?

While specific degradation products are not detailed in the provided information, any change in

the physical appearance of the solid (e.g., color change, clumping) or the solution (e.g.,

precipitation, color change) may indicate degradation. For research applications, it is crucial to

use solutions that are clear. If precipitation occurs, gentle heating and/or sonication can be

used to aid dissolution.[3]

Q5: What solvents are compatible with GSK2643943A?

GSK2643943A is soluble in DMSO.[1][2] For in vivo studies, formulations often involve a

combination of solvents such as DMSO, PEG300, Tween-80, and saline or (20% SBE-β-CD in

Saline).[3] It is important to ensure the final concentration of DMSO is kept low, especially for

animal studies.[3]

Data on Storage and Stability
The following tables summarize the recommended storage conditions for GSK2643943A in

both solid form and as a stock solution.

Table 1: Storage Conditions for Solid GSK2643943A

Condition Temperature Duration

Long-term Storage -20°C Up to 3 years[1]

Shipping With Ice Pack ≥ 2 years[2]

Table 2: Storage Conditions for GSK2643943A Stock Solutions (in DMSO)

Condition Temperature Duration

Long-term Storage -80°C Up to 1 year[1]

Short-term Storage -20°C Up to 1 month[1]
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Experimental Protocols
Protocol for Preparation of GSK2643943A Stock Solution (10 mM in DMSO)

Pre-weighing Preparation: Allow the vial of solid GSK2643943A to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of GSK2643943A powder using a calibrated

analytical balance in a chemical fume hood.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound to

achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM solution, dissolve

2.773 mg of GSK2643943A (Molecular Weight: 277.30 g/mol ) in 1 mL of DMSO.

Solubilization: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming or sonication can be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store the aliquots at -80°C for long-term storage or at -20°C for short-term

storage.
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Experimental Workflow for GSK2643943A Handling
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Caption: A flowchart outlining the key steps for the proper handling and preparation of

GSK2643943A solutions for experimental use.
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Caption: A diagram illustrating the role of USP20 in protein deubiquitination and its inhibition by

GSK2643943A, leading to proteasomal degradation of the target protein.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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